Benzofuran-6-carbaldehyde
Overview
Description
Benzofuran-6-carbaldehyde is a useful research compound. Its molecular formula is C9H6O2 and its molecular weight is 146.14 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Highly Functionalized Benzofurans : Benzofuran-6-carbaldehyde is used as an intermediate for the synthesis of highly functionalized benzofurans. The process involves a unique transformation where base-catalyzed condensation of o-hydroxyphenones with 1,1-dichloroethylene generates chloromethylene furans, which rearrange into benzofuran carbaldehydes under mild acidic conditions. This method has been used to synthesize several biologically active benzofurans (Schevenels & Markó, 2012).
Precursor for Novel Heterocycles : It has been used as a precursor for the synthesis of novel heterocycles by reacting with various hydrazides. These new compounds have potential applications in various fields, confirmed through spectroscopic methods and X-ray crystal structures (Baashen et al., 2017).
Synthesis and Biological Evaluation of Derivatives : Derivatives of this compound, like 6-methoxy-2-arylbenzofuran derivatives, have been synthesized and evaluated for biological activities. Some derivatives exhibited moderate antibacterial activity and respectable cytotoxicity against certain cancer cell lines (Noviany et al., 2020).
Synthesis of Benzofuran-Fused Heterocycles : It's used in catalyst-free synthesis approaches for creating benzofuran-fused heterocycles with antitumor activities. This demonstrates the compound's utility in developing potential therapeutic agents (Li et al., 2014).
Synthesis of Analgesic and Anti-inflammatory Compounds : this compound derivatives have been synthesized and tested for their analgesic and anti-inflammatory activities, showing promising results in preliminary screenings (Kenchappa & Bodke, 2020).
Construction of Benzofuran-Thieno[3,2-b]Indole-Cored Heteroacenes : It has been used in the construction of complex heteroacenes, which have potential applications in materials science and pharmaceuticals (Irgashev et al., 2021).
Mechanism of Action
Target of Action
Benzofuran-6-carbaldehyde, like other benzofuran compounds, has been shown to have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities
Mode of Action
It is known that benzofuran compounds interact with their targets, leading to changes in cellular processes that result in their observed biological activities . For instance, some substituted benzofurans have shown significant cell growth inhibitory effects .
Biochemical Pathways
This compound, as part of the benzofuran compounds, is involved in various biochemical pathways. These compounds are key intermediates or end products of various biosynthetic pathways . The skeletons of the benzene carbaldehydes are usually derived from polyketide pathways catalyzed by iterative fungal polyketide synthases .
Pharmacokinetics
The pharmacokinetic properties of this compound include high gastrointestinal absorption and permeability across the blood-brain barrier . Its Log Po/w (iLOGP) is 1.61, indicating moderate lipophilicity . These properties impact the compound’s bioavailability and distribution within the body.
Result of Action
The result of this compound’s action is the inhibition of cell growth in various types of cancer cells . For example, it has been found to have significant cell growth inhibitory effects, with inhibition rates varying across different types of cancer cells .
Safety and Hazards
Future Directions
Benzofuran compounds have attracted the attention of chemical and pharmaceutical researchers worldwide due to their biological activities and potential applications . For instance, a novel organocatalytic one-pot cascade ether oxidation iminium-ion activation strategy has been developed for the synthesis of benzofuran compounds . This could provide a new tool for the efficient synthesis of complex molecules in the future .
Biochemical Analysis
Biochemical Properties
Benzofuran-6-carbaldehyde has been shown to interact with various enzymes, proteins, and other biomolecules. It exhibits potent biological properties including analgesic, anti-inflammatory, antibacterial, antifungal, antitumor, antiviral, and enzyme inhibitory activities
Cellular Effects
This compound has been found to have significant effects on various types of cells and cellular processes . It can influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism
Molecular Mechanism
The molecular mechanism of action of this compound is complex and involves interactions at the molecular level, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression
Properties
IUPAC Name |
1-benzofuran-6-carbaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6O2/c10-6-7-1-2-8-3-4-11-9(8)5-7/h1-6H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HLSNQZQSNWFXET-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC2=C1C=CO2)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00559285 | |
Record name | 1-Benzofuran-6-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00559285 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
146.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
123297-88-1 | |
Record name | 1-Benzofuran-6-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00559285 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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